Cas no 2229617-03-0 (tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229617-03-0
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6376731
• PubChem ID: 165757273
• Update Time: 2025-10-30

tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-yl]carbamate
• 2229617-03-0
• EN300-1886414

• Inchi： 1S/C16H23NO4/c1-11-8-7-9-12(13(11)20-6)16(5,10-18)17-14(19)21-15(2,3)4/h7-10H,1-6H3,(H,17,19)
• InChI Key： OIHUIFYKVABQNI-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC=C(C)C=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229617-03-0)

The compound tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229617-03-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a methoxy-3-methylphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate has surged due to advancements in precision medicine and small-molecule therapeutics. This compound's role in structure-activity relationship (SAR) studies is critical, as it helps scientists optimize the efficacy and selectivity of potential drug candidates. Its CAS No. 2229617-03-0 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

One of the key reasons for the growing interest in this compound is its versatility in organic synthesis. The tert-butyl group provides steric protection, while the methoxy-3-methylphenyl fragment contributes to electronic modulation, making it a useful building block for heterocyclic compounds. Additionally, its stability under various reaction conditions has made it a favorite among chemists working on multi-step synthesis projects.

The compound's significance is further highlighted by its potential role in addressing drug resistance, a major challenge in modern medicine. By serving as a scaffold for novel inhibitors, tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate could contribute to the development of next-generation therapeutics. This aligns with the current focus on personalized treatment and targeted drug delivery, topics that dominate scientific discussions and search engine queries.

From a technical perspective, the synthesis and characterization of this compound require advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the high purity and consistency needed for research and industrial applications. The compound's CAS No. 2229617-03-0 is often associated with queries about analytical protocols and synthetic routes, indicating its prominence in laboratory workflows.

Environmental and safety considerations are also paramount when working with tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate. While it is not classified as a hazardous material, proper handling and disposal practices are essential to minimize any potential risks. This aspect is frequently explored in green chemistry forums, where researchers seek sustainable alternatives and eco-friendly synthesis methods.

In conclusion, tert-butyl N-2-(2-methoxy-3-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229617-03-0) stands out as a pivotal compound in modern chemical and pharmaceutical research. Its structural features, synthetic utility, and potential therapeutic applications make it a subject of ongoing investigation. As the scientific community continues to explore its possibilities, this compound is likely to remain a key player in the advancement of drug discovery and molecular design.